Cas no 42499-21-8 (Diphosphate (HP2O73-))

• Product Name: Diphosphate (HP2O73-)
• CAS No: 42499-21-8
• MF: HO₇P₂
• MW: 174.951262235641
• CID: 2637755
• PubChem ID: 4097574
• Update Time: 2025-06-11

Diphosphate (HP2O73-) Chemical and Physical Properties

Names and Identifiers

• [hydroxy(oxido)phosphoryl] phosphate
• Diphosphate (HP2O73-)
• 42499-21-8
• [oxidanidyl(oxidanyl)phosphoryl] phosphate
• CHEBI:33019
• diphosphate(3-) anion
• A817426
• diphosphate(3-)
• Q27115222
• hydrogen diphosphate
• BDBM50079022
• DTXSID60399285
• a pyrophosphate group
• HP2O7(3-)

• Inchi： 1S/H4O7P2/c1-8(2,3)7-9(4,5)6/h(H2,1,2,3)(H2,4,5,6)/p-3
• InChI Key： XPPKVPWEQAFLFU-UHFFFAOYSA-K
• SMILES： P(=O)([O-])(O)OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 174.91975136Da
• Monoisotopic Mass: 174.91975136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 133Ų

Additional information on Diphosphate (HP2O73-)

Diphosphate (HP2O73-) and Its Significance in Modern Chemical Research

Diphosphate, with the chemical formula HP2O73-, is a crucial anion in the field of chemistry and biochemistry. Its unique structure and properties make it indispensable in various applications, ranging from enzymatic reactions to advanced material synthesis. The compound is characterized by its ability to participate in phosphorylation processes, which are fundamental to energy transfer in biological systems. This introduction delves into the multifaceted roles of diphosphate, emphasizing its significance in contemporary research and industrial applications.

The importance of Diphosphate (HP2O73-) cannot be overstated, especially in the context of biochemical pathways. It serves as a key intermediate in the synthesis of nucleotides, which are the building blocks of DNA and RNA. Recent studies have highlighted its role in modulating enzyme activity, particularly in kinases and phosphatases, which are critical for signal transduction and cellular communication. The ability of diphosphate to stabilize transition states in these reactions underscores its importance in maintaining cellular homeostasis.

In industrial applications, diphosphate is widely used as a chelating agent and a buffering agent. Its capacity to bind metal ions makes it valuable in water treatment processes, where it helps prevent corrosion and scale formation. Additionally, its buffering properties are utilized in pharmaceutical formulations to maintain pH stability, ensuring the efficacy of active ingredients. The versatility of diphosphate underscores its broad utility across multiple sectors.

Recent advancements in materials science have further expanded the applications of diphosphate. Researchers have discovered that diphosphate-based compounds exhibit exceptional properties as catalysts and co-catalysts in organic synthesis. These compounds facilitate high-yield reactions under mild conditions, making them attractive for green chemistry initiatives. The development of novel diphosphate derivatives has opened new avenues for creating more efficient and sustainable synthetic routes.

The role of diphosphate in biotechnology is equally fascinating. It has been implicated in various metabolic pathways, including glycolysis and the citric acid cycle. Studies have shown that diphosphate can influence the activity of key enzymes such as hexokinase and pyruvate kinase, thereby affecting energy production at the cellular level. This has significant implications for understanding metabolic disorders and developing targeted therapies.

Moreover, diphosphate has garnered attention for its potential applications in nanotechnology. Its ability to form stable complexes with metal nanoparticles has led to the development of novel nanomaterials with enhanced properties. These materials are being explored for use in sensors, catalysts, and even drug delivery systems. The unique interactions between diphosphate and nanoscale structures offer exciting possibilities for future research.

The environmental impact of diphosphate is another area of active investigation. While it is generally considered non-toxic, its persistence in aquatic environments raises concerns about potential ecological effects. Researchers are working on developing biodegradable derivatives of diphosphate that can perform similar functions without adverse environmental consequences. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, Diphosphate (HP2O73-) is a multifaceted compound with far-reaching implications across chemistry, biochemistry, materials science, and environmental science. Its unique properties make it indispensable in both laboratory research and industrial applications. As our understanding of its mechanisms continues to evolve, so too will its applications, driving innovation and progress across multiple disciplines.